Cas no 440334-20-3 (4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione)

• Product Name: 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione
• CAS No: 440334-20-3
• MF: C₂₂H₂₇N₅OS
• MW: 409.547683000565
• CID: 6435750
• PubChem ID: 156593337
• Update Time: 2025-10-29

4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione
• 440334-20-3
• 4-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propylimino]-4aH-quinazoline-2-thione
• 4-({3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl}amino)-1,2-dihydroquinazoline-2-thione

• Inchi： 1S/C22H27N5OS/c1-28-18-9-7-17(8-10-18)27-15-13-26(14-16-27)12-4-11-23-21-19-5-2-3-6-20(19)24-22(29)25-21/h2-3,5-10,19H,4,11-16H2,1H3,(H,23,25,29)
• InChI Key： NZPXAGSNNCGEIQ-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2/C(/N1)=N/CCCN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 409.19363168g/mol
• Monoisotopic Mass: 409.19363168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6Ų

Additional information on 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione

Professional Introduction to Compound with CAS No. 440334-20-3 and Product Name: 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione

The compound with the CAS number 440334-20-3 and the product name 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinazoline-thione class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a piperazine moiety linked to a propyl chain further enhances its pharmacological profile, making it a promising candidate for further investigation.

Quinazoline derivatives have long been recognized for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, the addition of a thione group at the 2-position of the quinazoline ring has been shown to modulate enzyme inhibition and receptor binding affinity. The specific substitution pattern in 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione contributes to its selective interaction with biological targets, which is a critical factor in drug design.

Recent studies have highlighted the importance of piperazine-based compounds in medicinal chemistry. Piperazines are known for their ability to enhance solubility and bioavailability, making them valuable in drug development. The incorporation of a 4-methoxyphenyl group into the piperazine ring in this compound not only influences its pharmacokinetic properties but also modulates its interaction with biological targets. This structural feature has been associated with improved binding affinity to certain enzymes and receptors, which is essential for therapeutic efficacy.

The propyl chain extending from the piperazine moiety further contributes to the compound's pharmacological profile. This extended structure can influence both the compound's solubility and its ability to cross biological membranes. Such modifications are often employed to optimize drug-like properties, ensuring that the compound can reach its target site effectively within the body.

One of the most intriguing aspects of 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione is its potential as an inhibitor of key enzymes involved in various disease pathways. For instance, quinazoline-thione derivatives have been reported to inhibit kinases and other enzymes that play a role in cancer progression. The presence of multiple functional groups in this compound allows it to interact with multiple targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address complex diseases more effectively than single-target agents. 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione exemplifies this trend by combining several pharmacophoric elements into a single molecule. This approach not only simplifies drug development but also increases the likelihood of finding compounds with broad therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of this complex molecule.

In vitro studies have demonstrated promising results regarding the biological activity of 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione. These studies have shown that it exhibits inhibitory activity against several enzymes relevant to cancer and inflammation. The compound's ability to modulate these enzymatic pathways suggests its potential as a lead compound for further drug development.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. The structural features of 4-({3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}amino)-1,2-dihydroquinazoline-2-thione address some of these issues by enhancing solubility and reducing metabolic clearance. These improvements are crucial for ensuring that the compound can reach therapeutic levels in vivo and maintain its efficacy over time.

Future research will focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, preclinical studies will be conducted to evaluate the safety and efficacy of this compound in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide further development efforts.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 4-{(3-{[3-(4-methoxyphenyl)piperazin-l-propyl]amino}propyl)amino}-l , 2-dihydroquinazolin--z-thione (CAS No: 44O33O--20--3). Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These predictions have guided experimental efforts and helped refine lead structures for optimal activity.

The quinazoline scaffold is particularly versatile due to its ability to adopt multiple conformations that can accommodate different binding partners. The thione group at position 2 enhances hydrogen bonding capabilities while maintaining flexibility through rotation around sulfur-carbon bonds within ring systems . Both these features make quinazolines excellent platforms upon which medicinal chemists build libraries designed for high-throughput screening (HTS).

Preliminary data indicate that variations within this family show differential selectivity profiles across related enzymes . For example , some analogs demonstrate greater affinity towards monoamine oxidase isoforms (MAO-A/B) while others preferentially inhibit tyrosine kinases associated with growth factor signaling cascades . Such selectivity is key when developing treatments intended for human use because off-target effects contribute heavily towards toxicity liabilities observed during clinical trials